Cas no 6992-65-0 (b-D-Glucopyranoside, phenylmethyl4-O-b-D-glucopyranosyl-)
6992-65-0 structure
Product Name:b-D-Glucopyranoside, phenylmethyl4-O-b-D-glucopyranosyl-
CAS No:6992-65-0
MF:C19H28O11
MW:432.419027328491
CID:525690
PubChem ID:9549263
Update Time:2025-04-19
b-D-Glucopyranoside, phenylmethyl4-O-b-D-glucopyranosyl- Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranoside, phenylmethyl4-O-b-D-glucopyranosyl-
- (2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-phenylmethoxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- Benzyl b-cellobioside
- Cellobioside, benzyl, b- (8CI)
- Cellobioside,benzyl (6CI,7CI)
- Benzyl beta-cellobioside
- DTXSID70990186
- 6992-65-0
- CHEMBL1222252
- Benzyl beta-D-cellobioside
- beta-D-Glucopyranoside, phenylmethyl 4-O-beta-D-glucopyranosyl-
- Benzyl 4-O-hexopyranosylhexopyranoside
-
- Inchi: 1S/C19H28O11/c20-6-10-12(22)13(23)15(25)19(28-10)30-17-11(7-21)29-18(16(26)14(17)24)27-8-9-4-2-1-3-5-9/h1-5,10-26H,6-8H2/t10-,11-,12-,13+,14-,15-,16-,17-,18-,19+/m1/s1
- InChI Key: UMOKGHPPSFCSDC-YVSFIXKFSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 432.16316171g/mol
- Monoisotopic Mass: 432.16316171g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 517
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.8
- Topological Polar Surface Area: 179Ų
Experimental Properties
- Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 190-191 ºC
- Solubility: Slightly soluble (6.9 g/l) (25 º C),
b-D-Glucopyranoside, phenylmethyl4-O-b-D-glucopyranosyl- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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